Cas no 2580179-76-4 (3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 2580179-76-4
• MF: C₂₄H₁₉F₂NO₅
• MW: 439.408173799515
• CID: 5659186
• PubChem ID: 165888017
• Update Time: 2025-05-24

3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580179-76-4
• 3-(2,2-difluoroethoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• EN300-27724328
• 3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• Inchi： 1S/C24H19F2NO5/c25-22(26)13-31-21-11-14(23(28)29)9-10-20(21)27-24(30)32-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)
• InChI Key： YOZXRUPLFCIIRJ-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(=O)O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 439.12312903g/mol
• Monoisotopic Mass: 439.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

Introduction to 3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic Acid (CAS No. 2580179-76-4)

3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid, identified by its CAS number 2580179-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its 2,2-difluoroethoxy and (9H-fluoren-9-yl)methoxycarbonyl substituents, contribute to its distinctive chemical properties and potential therapeutic applications.

The< strong>3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid molecule is characterized by a benzoic acid core, which is a well-known scaffold in drug design due to its favorable pharmacokinetic properties and biological compatibility. The presence of the< strong>2,2-difluoroethoxy group introduces fluorine atoms into the structure, which are often employed in medicinal chemistry to enhance metabolic stability and binding affinity. Fluorine atoms can significantly influence the electronic properties of a molecule, leading to improved interactions with biological targets.

The other notable feature of this compound is the< strong>(9H-fluoren-9-yl)methoxycarbonylamino moiety attached to the benzoic acid ring. This group not only adds complexity to the molecular structure but also potentially enhances the compound's solubility and bioavailability. The methoxycarbonyl group is a common protective group in peptide synthesis but can also serve as a pharmacophore in small molecule drug design. The combination of these structural elements makes 3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid a versatile candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The< strong>3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid molecule has shown potential in several preclinical studies as an inhibitor of enzymes involved in inflammation and pain signaling. Specifically, its ability to modulate the activity of cyclooxygenase (COX) enzymes has been highlighted in preliminary research. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting these enzymes, this compound may offer a new approach to managing conditions such as arthritis and other inflammatory disorders.

The< strong>(9H-fluoren-9-yl)methoxycarbonyl group in the molecule also suggests potential applications in the field of neurology. Fluorene derivatives have been extensively studied for their role in enhancing neuronal survival and protecting against neurodegenerative diseases. The methoxycarbonyl moiety can interact with biological targets in a way that promotes neuroprotection and reduces oxidative stress, which are key factors in conditions like Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects on neural cells.

The< strong>2,2-difluoroethoxy substituent contributes to the metabolic stability of the molecule by introducing fluorine atoms into its structure. Fluorine atoms can prevent unwanted degradation pathways by altering the electronic environment around reactive sites. This property is particularly valuable in drug development, where maintaining stability throughout metabolic processes is crucial for ensuring efficacy. Additionally, fluorine atoms can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets.

The synthesis of< strong>3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the< strong>(9H-fluoren-9-yl)methoxycarbonyl group requires precise control over reaction conditions to avoid side products that could compromise the integrity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

In conclusion, 3-(2,2-difluoroethoxy)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No.< strong>2580179-76-4) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive subject for future research in medicinal chemistry. Continued investigation into its mechanisms of action and potential applications will likely uncover new opportunities for treating various diseases.